Cas no 1324301-68-9 (N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide)

• Product Name: N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide
• CAS No: 1324301-68-9
• MF: C₁₆H₁₃N₇O₂S
• MW: 367.385120153427
• CID: 6400429
• PubChem ID: 49736637
• Update Time: 2025-08-03

N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide
• AKOS024528067
• N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-2-phenyltriazole-4-carboxamide
• 1324301-68-9
• N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
• N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-2-phenyl-2H-1,2,3-triazole-4-carboxamide
• F5948-0002

• Inchi： 1S/C16H13N7O2S/c1-9-13(26-10(2)18-9)15-20-21-16(25-15)19-14(24)12-8-17-23(22-12)11-6-4-3-5-7-11/h3-8H,1-2H3,(H,19,21,24)
• InChI Key： IWWCMKTZWGPMRY-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C1=NN=C(NC(C2C=NN(C3C=CC=CC=3)N=2)=O)O1

Computed Properties

• Exact Mass: 367.08514386g/mol
• Monoisotopic Mass: 367.08514386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 140Ų

Additional information on N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide (CAS 1324301-68-9)

The compound N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide, with the CAS number 1324301-68-9, represents a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its intricate structure combines multiple pharmacophores, including a 1,3,4-oxadiazole ring, a 1,2,3-triazole moiety, and a 2,4-dimethylthiazole group, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity or as a scaffold for designing novel therapeutics targeting inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide has surged due to their versatility in drug development. This molecule's unique architecture allows for interactions with biological targets such as kinases and receptors, which are often implicated in diseases like cancer and diabetes. A growing body of literature explores its structure-activity relationship (SAR), shedding light on how modifications to its core structure could enhance efficacy or reduce off-target effects. Such studies align with the broader trend of precision medicine, where tailored molecular designs are prioritized.

The synthesis of CAS 1324301-68-9 typically involves multi-step organic reactions, including cyclization and coupling strategies. Key intermediates like 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid and 5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-amine are often employed, highlighting the importance of click chemistry and heterocyclic synthesis in modern pharmaceutical research. These methods not only improve yield but also align with green chemistry principles by minimizing hazardous byproducts—a topic of increasing relevance given the global push for sustainable drug manufacturing.

From a commercial perspective, N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide is often sought after by academic and industrial researchers for high-throughput screening (HTS) libraries. Its inclusion in such libraries underscores its potential as a lead compound for novel drug candidates. Additionally, the rise of artificial intelligence (AI) in drug discovery has further amplified interest in this molecule, as computational models frequently predict its utility in targeting understudied proteins or pathways.

Safety and bioavailability profiles of CAS 1324301-68-9 remain active areas of investigation. Preliminary studies suggest that its logP and solubility parameters may require optimization for in vivo applications, a challenge common to many azole-containing compounds. Researchers are exploring formulations such as nanoparticle carriers or prodrug derivatives to address these limitations, reflecting the broader industry focus on drug delivery innovations.

In conclusion, N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide exemplifies the convergence of medicinal chemistry and molecular design. Its multifaceted applications—from kinase inhibition to anti-inflammatory activity—make it a compelling subject for ongoing research. As the scientific community continues to unravel its mechanisms, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.